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Compound of Interest

Compound Name: PMPA sodium salt

Cat. No.: B12102200

Get Quote

Executive Summary
This technical guide delineates the physicochemical and structural distinctions between

Tenofovir (free acid) and PMPA Sodium Salt. While "PMPA" (9-(2-

phosphonylmethoxypropyl)adenine) is the historical and chemical synonym for Tenofovir, the

distinction in a research context almost invariably refers to the solubility state and ionization

profile of the molecule.

Tenofovir (Free Acid): The zwitterionic parent molecule. It exhibits poor water solubility and is

primarily used as a reference standard or synthetic intermediate.

PMPA Sodium Salt: The ionized salt form (typically disodium). It is highly water-soluble and

is the preferred reagent for in vitro viral inhibition assays where the prodrug moieties

(TDF/TAF) are unnecessary or where aqueous stock solutions are required.

Nomenclature and Chemical Identity
The confusion between these terms stems from the evolution of the drug's development.

"PMPA" was the original laboratory designation used by Holy and De Clercq during early

synthesis. "Tenofovir" is the International Nonproprietary Name (INN) assigned later.
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Critical Note: In a strict chemical sense, PMPA = Tenofovir. However, when purchasing

reagents, "PMPA Sodium" implies the salt form, whereas "Tenofovir" implies the free acid.

Comparative Identity Table
Feature Tenofovir (Free Acid)

PMPA Sodium Salt
(Reagent Grade)

Chemical Name

(R)-9-(2-

phosphonylmethoxypropyl)ade

nine

(R)-9-(2-

phosphonylmethoxypropyl)ade

nine, sodium salt

Common Abbreviation PMPA PMPA-Na / Tenofovir Sodium

CAS Number 147127-20-6 1236282-31-5 (Disodium)

Molecular Formula C₉H₁₄N₅O₄P C₉H₁₂N₅O₄PNa₂ (Disodium)

Molecular Weight 287.21 g/mol
~331.18 g/mol (varies by

stoichiometry)

Physical State
White to off-white crystalline

powder
White hygroscopic powder

Solubility (Water) Low (< 1 mg/mL at 25°C) High (> 50 mg/mL)

Structural Analysis & Chirality
The biological activity of Tenofovir resides in its (R)-enantiomer. The distinction between the

free acid and the sodium salt lies in the protonation state of the phosphonate group.

The Phosphonate Group
Tenofovir is an acyclic nucleoside phosphonate (ANP).[1] Unlike natural nucleotides which

have a labile phosphate ester bond (P-O-C), Tenofovir possesses a chemically stable

phosphonate bond (P-C).

Free Acid State: At physiological pH (7.4), the phosphonate group exists in equilibrium, but in

the solid "free acid" state, the protons are bound, creating a zwitterionic character

(interaction between the phosphonate anions and the adenine amine). This lattice energy

significantly reduces solubility.
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Sodium Salt State: Treating the free acid with NaOH replaces the phosphonate protons with

Na+ cations. This disrupts the strong intermolecular hydrogen bonding of the crystal lattice,

allowing for rapid hydration and dissolution.

Visualization: Chemical Hierarchy
The following diagram illustrates the relationship between the parent PMPA, its salt, and the

clinical prodrugs.
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Figure 1: Structural relationship between Tenofovir (PMPA) forms.[2][3][4][5] The sodium salt is

a direct derivative of the parent acid, whereas TDF and TAF are covalently modified prodrugs.

Physicochemical Properties & Handling[2][3][6]
For researchers conducting in vitro or animal studies, selecting the correct form is critical for

formulation stability.

Solubility Profile
Tenofovir (Free Acid): Requires acidification (e.g., dilute HCl) or strong basification to

dissolve in water. It is soluble in DMSO but may precipitate upon dilution into aqueous media

if the pH shifts near its isoelectric point.
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PMPA Sodium: Dissolves instantly in water and PBS. It is the preferred form for cell culture

spikes where DMSO toxicity is a concern.

Stability
Both forms are chemically stable due to the P-C bond (unlike phosphates). However, the

sodium salt is hygroscopic.

Storage Protocol: PMPA Sodium must be stored in a desiccator at -20°C. Exposure to

ambient humidity will result in the powder deliquescing (turning into a sticky gum), making

accurate weighing impossible.

Biological Implications: Permeability vs. Activity[3]
Why does the distinction matter biologically?

Cellular Uptake (The Limitation): Tenofovir (and PMPA Sodium) carries a negative charge at

physiological pH. Cells generally repel charged molecules. Therefore, PMPA Sodium has

very poor passive membrane permeability.

Research Consequence: If you use PMPA Sodium in a cell-based assay (e.g., PBMCs),

you need high concentrations (micromolar range) to force uptake via endocytosis or

organic anion transporters (OATs), whereas prodrugs (TDF) enter passively in the

nanomolar range.

Mechanism of Action: Once inside the cell, all forms (Salt, Free Acid, TDF, TAF) converge

into the same active metabolite: Tenofovir Diphosphate.[6]

Visualization: Signaling & Metabolism
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Figure 2: Intracellular activation pathway. Note the inefficient entry of PMPA Sodium compared

to prodrugs.

Analytical Protocol: HPLC Separation
To distinguish or quantify these forms, High-Performance Liquid Chromatography (HPLC) is the

standard. Note that in solution, the salt dissociates, so the retention time for PMPA Sodium and

Tenofovir Free Acid will be identical. The method below quantifies the Tenofovir moiety.

Objective: Quantify Tenofovir content in a bulk sample.

Method Parameters
Column: C18 Reverse Phase (e.g., Phenomenex Luna 5µm, 150 x 4.6 mm).

Mobile Phase A: 25 mM Phosphate Buffer (pH 3.0). Acidic pH is crucial to suppress

ionization of the phosphonate for retention.

Mobile Phase B: Acetonitrile (HPLC Grade).

Flow Rate: 1.0 mL/min.

Detection: UV @ 260 nm (Adenine absorption max).
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Injection Volume: 10 µL.

Step-by-Step Workflow
Preparation of Standard (Free Acid): Dissolve Tenofovir Free Acid in a mixture of

Water:Methanol (90:10) with 0.1% Acetic Acid to ensure solubility.

Preparation of Sample (Sodium Salt): Dissolve PMPA Sodium directly in HPLC grade water.

Gradient Program:

0-2 min: 0% B (Isocratic hold for polar retention)

2-10 min: 0% -> 40% B (Linear gradient)

10-15 min: 40% -> 0% B (Re-equilibration)

Analysis: Tenofovir typically elutes early (RT ~3-5 min) due to its polarity.

Validation: If analyzing a mixture of Prodrug (TDF) and Parent (PMPA), TDF will elute

much later (RT ~10-12 min) due to the lipophilic ester groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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